N-2-biphenylyl-2-(3-methylphenoxy)acetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-(2-phenylphenyl)acetamide
• InChI: InChI=1S/C21H19NO2/c1-16-8-7-11-18(14-16)24-15-21(23)22-20-13-6-5-12-19(20)17-9-3-2-4-10-17/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: GSSQGUTXSGYECD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol

Description

N-2-biphenylyl-2-(3-methylphenoxy)acetamide, also known as BPAA, is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields. BPAA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 329.40 g/mol.

Mechanism of Action

The mechanism of action of N-2-biphenylyl-2-(3-methylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation. This compound has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. This compound has also been shown to exhibit antioxidant properties, which may help protect cells from damage caused by free radicals. In animal studies, this compound has been shown to reduce pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-2-biphenylyl-2-(3-methylphenoxy)acetamide in lab experiments is its versatility. This compound can be used in a variety of assays to study its effects on different biological systems. However, the synthesis of this compound is a complex process that requires specialized equipment and expertise. Additionally, the effects of this compound may vary depending on the concentration used and the specific biological system being studied.

Future Directions

There are several future directions for research on N-2-biphenylyl-2-(3-methylphenoxy)acetamide. One area of focus is the development of this compound-based drug delivery systems for the treatment of neurological disorders. Another area of focus is the investigation of this compound's potential as a herbicide, fungicide, and insecticide in agriculture. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in environmental science.

Synthesis Methods

N-2-biphenylyl-2-(3-methylphenoxy)acetamide can be synthesized through a multistep process involving the reaction of 2-bromobiphenyl with 3-methylphenol, followed by the reaction of the resulting product with ethyl chloroacetate and subsequent hydrolysis to obtain this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry and careful handling of the chemicals involved.

Scientific Research Applications

N-2-biphenylyl-2-(3-methylphenoxy)acetamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to exhibit antioxidant, anti-inflammatory, and anticancer properties. This compound has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.
In agriculture, this compound has been studied for its potential use as a herbicide due to its ability to inhibit plant growth. This compound has also been investigated for its potential use as a fungicide and insecticide.
In environmental science, this compound has been studied for its potential use as a water treatment agent due to its ability to remove heavy metals from water.